![molecular formula C7H16BrNO B1294596 4-Ethyl-4-methylmorpholin-4-ium bromide CAS No. 65756-41-4](/img/structure/B1294596.png)
4-Ethyl-4-methylmorpholin-4-ium bromide
Overview
Description
4-Ethyl-4-methylmorpholin-4-ium bromide (4-EMMB) is an organic compound formed from the combination of 4-ethyl-4-methylmorpholine and bromide ions. It is a colorless, crystalline solid that is soluble in water and ethanol. 4-EMMB has a variety of uses in scientific research applications, as it is a useful reagent in chemical synthesis and can be used as a catalyst in a range of reactions. In addition, it has been studied for its biochemical and physiological effects and has been found to possess some advantages and limitations for use in laboratory experiments.
Scientific Research Applications
Biodiesel Production Enhancement
One notable application of a closely related compound, 4-allyl-4-methylmorpholin-4-ium bromine ([MorMeA][Br]), is in biodiesel production. This compound, when used as a catalyst alongside a microwave heating system, significantly improves methyl ester yields. A study highlighted that the highest yield of 99.4% was achieved under optimized conditions, demonstrating the efficiency of this approach in biodiesel production. This method offers a faster, more energy-efficient, and cost-effective route for biodiesel production compared to traditional methods (Yuan-Chung Lin et al., 2013).
Absorption Refrigeration Technology
Another research area explores the thermodynamic and physicochemical properties of bromide-based ionic liquids (ILs), including compounds similar to 4-ethyl-4-methylmorpholin-4-ium bromide, for their potential applications in absorption refrigeration technology. These ILs exhibit promising characteristics as working fluids in absorption refrigeration systems, which could lead to more efficient and environmentally friendly cooling solutions (M. Królikowska et al., 2019).
Electrochemical Energy Storage
Ionic liquids, including those based on morpholinium salts with bromide anions, have been investigated for their electrochemical properties. Studies focusing on the electrochemical characterization of these ILs have revealed their potential for applications in electrochemical energy storage devices like supercapacitors. These applications benefit from the ILs' wide electrochemical windows and adsorption activity, which could enhance the performance and efficiency of energy storage systems (C. Siimenson et al., 2016).
Oil Spill Remediation
Research into asymmetric dicationic ionic liquids, including variants of morpholinium bromides, has shown their effectiveness in oil spill remediation in seawater. These compounds have been tested for their performance as oil spill dispersants at different temperatures and concentrations, demonstrating their potential as effective agents for environmental protection in the case of marine oil spills (C. E. E. shafiee et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
As a quaternary ammonium salt , it is known to interact with a variety of biological targets, including proteins and cell membranes.
Mode of Action
Quaternary ammonium salts are generally known for their ability to disrupt cell membranes and inhibit microbial growth . They can also act as phase transfer catalysts, facilitating the migration of a reactant from one phase into another in which reaction can occur .
Biochemical Pathways
Given its potential antimicrobial properties, it may interfere with essential biochemical pathways in microorganisms, leading to their death .
Pharmacokinetics
As a quaternary ammonium compound, it is likely to have low bioavailability due to its poor absorption and rapid elimination .
Result of Action
1-Ethyl-1-methylmorpholinium bromide is used as a bromine-sequestering agent in zinc/bromine redox flow batteries . In the context of microbiology, the result of its action would be the inhibition of microbial growth due to disruption of cell membranes .
Action Environment
The action of 1-ethyl-1-methylmorpholinium bromide can be influenced by various environmental factors. For instance, its efficacy as an antimicrobial agent may be affected by the presence of organic matter, pH, and temperature . Its stability could also be influenced by light and heat .
properties
IUPAC Name |
4-ethyl-4-methylmorpholin-4-ium;bromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16NO.BrH/c1-3-8(2)4-6-9-7-5-8;/h3-7H2,1-2H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACQZVWGQFXXTIX-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+]1(CCOCC1)C.[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80886304 | |
Record name | Morpholinium, 4-ethyl-4-methyl-, bromide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80886304 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65756-41-4 | |
Record name | Morpholinium, 4-ethyl-4-methyl-, bromide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=65756-41-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Morpholinium, 4-ethyl-4-methyl-, bromide (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065756414 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 65756-41-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=133318 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Morpholinium, 4-ethyl-4-methyl-, bromide (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Morpholinium, 4-ethyl-4-methyl-, bromide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80886304 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ethyl-1-methylmorpholinium bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.707 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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